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Abstract
Ivermectin is a potent, broad-spectrum antiparasitic agent belonging to the avermectin class of

16-membered macrocyclic lactones. It is a semi-synthetic derivative of avermectin, a

fermentation product of the soil actinomycete Streptomyces avermitilis. Structurally, ivermectin

is a mixture of two homologous compounds: primarily 22,23-dihydroavermectin B1a (H₂B1a),

which constitutes at least 80% of the mixture, and 22,23-dihydroavermectin B1b (H₂B1b) at

20% or less.[1] Its mechanism of action involves the high-affinity, allosteric modulation of

glutamate-gated chloride channels (GluClRs) in the nerve and muscle cells of invertebrates,

leading to hyperpolarization, paralysis, and subsequent death of the parasite.[1][2][3] This

guide provides a detailed examination of its chemical structure, physicochemical properties,

synthesis, and mechanism of action.

Chemical Structure and Composition
Ivermectin is not a single chemical entity but a mixture of two closely related analogues. The

major component, H₂B1a, differs from the minor component, H₂B1b, only by a methylene group

at the C-25 position; H₂B1a possesses a sec-butyl side chain, whereas H₂B1b has an isopropyl

side chain.[1] This difference arises from the incorporation of either L-isoleucine or L-valine

precursors during the biosynthesis of the avermectin precursors by S. avermitilis.
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The core structure is a complex pentacyclic lactone, which includes a spiroketal system and is

glycosidically linked to an oleandrose disaccharide at the C-13 position. The semi-synthetic

modification from the natural avermectins involves the selective catalytic hydrogenation of the

double bond at the C-22 to C-23 position, a process that enhances the compound's safety and

efficacy profile.[1]

IUPAC Nomenclature
Ivermectin B1a: (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-6'-[(2S)-butan-

2-yl]-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-

methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-

trioxatetracyclo[15.6.1.1⁴,⁸.0²⁰,²⁴]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one.

Ivermectin B1b: (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-21,24-

dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-

4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethyl-6'-(propan-2-yl)spiro[3,7,19-

trioxatetracyclo[15.6.1.1⁴,⁸.0²⁰,²⁴]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one.[4]

Physicochemical Properties
The physicochemical properties of the two ivermectin components are summarized in the table

below. The overall molecule is lipophilic, which contributes to its pharmacokinetic profile and

distribution in the body.
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Property Ivermectin B1a (H₂B1a) Ivermectin B1b (H₂B1b)

Molecular Formula C₄₈H₇₄O₁₄ C₄₇H₇₂O₁₄

Molecular Weight 875.10 g/mol [1][5] 861.09 g/mol [1][4]

CAS Number 71827-03-7 70209-81-3[4]

Appearance White solid / powder White solid / powder

Melting Point 149-153 °C[5] Data not readily available

Solubility

Insoluble in water and hexane.

Soluble in methanol, DMSO,

chloroform, ethanol, ethyl

acetate, acetone, and

acetonitrile.[5]

Insoluble in water.

logP (Octanol/Water) 3.3 (Computed) 3.8 (Computed)[4]

Synthesis and Production Workflow
The production of ivermectin is a two-stage semi-synthetic process. It begins with the microbial

fermentation of Streptomyces avermitilis to produce the natural avermectin precursors, followed

by a selective chemical hydrogenation step.
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Workflow for the semi-synthetic production of Ivermectin.
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Experimental Protocols
Protocol: Fermentation of S. avermitilis
This protocol is a representative summary for the production of the avermectin precursors.

Inoculum Preparation: A pure culture of Streptomyces avermitilis is grown on a suitable agar

medium (e.g., Yeast Extract-Malt Extract Agar) for 7-10 days. Colonies are then used to

inoculate a seed medium in a shake flask.[6]

Seed Culture: The seed culture is incubated for 24-48 hours at approximately 28-31°C with

continuous agitation to generate sufficient biomass.[7]

Production Fermentation: The seed culture (typically 5-10% v/v) is transferred to a

production fermenter containing an optimized growth medium. A representative medium

(SM2) contains soluble corn starch, yeast extract, KCl, CaCO₃, and MgSO₄ at a pH of 7.0-

7.2.[7][8]

Incubation: The fermentation is carried out for 10-14 days at 28-31°C with controlled aeration

and agitation.[7]

Extraction: As avermectin is primarily an intracellular product, the cell biomass is harvested

by centrifugation. The cell pellet is then extracted with an organic solvent, such as methanol,

to solubilize the avermectin components.[6]

Purification: The crude extract is then purified using chromatographic techniques to yield a

concentrated mixture of avermectin B1a and B1b.

Protocol: Hydrogenation of Avermectin B1
The conversion of avermectin to ivermectin involves the selective reduction of the C22-C23

double bond.

Catalyst: A homogeneous rhodium-based catalyst, such as Wilkinson's catalyst

(chlorotris(triphenylphosphine)rhodium(I)), is typically employed for this selective

hydrogenation.[5] Other rhodium-phosphine complexes with hydrazine may also be used.[9]

[10]
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Reaction Conditions: The avermectin mixture is dissolved in a suitable organic solvent (e.g.,

aromatic hydrocarbons). The catalyst is added, and the reaction is carried out under a

hydrogen atmosphere (0.1 to 15 MPa) at an elevated temperature (60 to 100 °C).[9]

Monitoring and Quenching: The reaction is monitored by HPLC until the starting material is

consumed.

Purification: Upon completion, the catalyst is removed, and the resulting ivermectin mixture

is purified through crystallization and/or chromatography to meet pharmaceutical standards.

Protocol: Quantification by Reverse-Phase HPLC
This is a representative protocol for the analytical quantification of ivermectin in pharmaceutical

formulations.

Chromatographic System: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., KROMASIL C18, 150 mm x 4.6 mm, 5 µm

particle size).[11]

Mobile Phase: An isocratic mobile phase, typically a mixture of methanol and water (e.g.,

90:10 v/v) or acetonitrile, methanol, and water.[11][12]

Flow Rate: 1.0 mL/min.[11][12]

Detection: UV detection at a wavelength of 245 nm or 254 nm.[11][13]

Sample Preparation: A standard stock solution of ivermectin is prepared in the mobile phase

or methanol. Test samples are accurately weighed, dissolved, and diluted to fall within the

linear range of the calibration curve (e.g., 5-25 µg/mL).[12]

Analysis: Inject equal volumes (e.g., 10-20 µL) of the standard and sample solutions. The

concentration of ivermectin is determined by comparing the peak area of the analyte in the

sample to the calibration curve generated from the standards.[12]

Mechanism of Action: Signaling Pathway
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Ivermectin's primary molecular target in invertebrates is the glutamate-gated chloride channel

(GluClR), a pentameric ligand-gated ion channel crucial for inhibitory neurotransmission.[2][14]

Ivermectin acts as a positive allosteric modulator, binding to a site distinct from the glutamate-

binding site.

The binding site is located in the transmembrane domain, at the interface between adjacent

subunits, specifically involving the M3 helix of one subunit and the M1 helix of the neighboring

subunit.[2][3] This binding "locks" the channel in an open conformation, leading to a persistent

and essentially irreversible influx of chloride ions (Cl⁻).[1][15] The resulting hyperpolarization of

the neuronal or muscle cell membrane prevents the transmission of electrical signals, causing

flaccid paralysis and eventual death of the parasite.[1]
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Signaling pathway of Ivermectin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ivermectin - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Avermectin A1a, 5-O-demethyl-25-de(1-methylpropyl)-22,23-dihydro-25-(1-methylethyl)- |
C47H72O14 | CID 6321425 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

6. Isolation, Characterization and Selection of Avermectin-Producing Streptomyces
avermitilis Strains From Soil Samples - PMC [pmc.ncbi.nlm.nih.gov]

7. brieflands.com [brieflands.com]

8. researchgate.net [researchgate.net]

9. SK281816B6 - Method for the preparation of ivermectin - Google Patents
[patents.google.com]

10. JPH09104695A - Preparation of ivermectin - Google Patents [patents.google.com]

11. doaj.org [doaj.org]

12. ijppr.humanjournals.com [ijppr.humanjournals.com]

13. Method development and validation for ivermectin quantification. [wisdomlib.org]

14. researchgate.net [researchgate.net]

15. PDB-101: Molecule of the Month: Glutamate-gated Chloride Receptors [pdb101.rcsb.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Ivermectin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236460#what-is-the-chemical-structure-of-
ivermectin]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1236460?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ivermectin
https://www.researchgate.net/figure/Structure-of-ivermectin-bound-to-a-glutamate-gated-chloride-channel-The-GluCl-shown-is_fig4_257741632
https://www.researchgate.net/figure/Mechanism-by-which-ivermectin-promotes-opening-of-GluCl-channels-Ivermectin-binds_fig3_232087717
https://pubchem.ncbi.nlm.nih.gov/compound/Ivermectin-B1b
https://pubchem.ncbi.nlm.nih.gov/compound/Ivermectin-B1b
https://fnkprddata.blob.core.windows.net/export/data/datasheet/BLK/BLS-0360_e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4217667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4217667/
https://brieflands.com/articles/jjm-18571
https://www.researchgate.net/publication/258151648_Production_of_Avermectin_B1b_From_Streptomyces_avermitilis_41445_by_Batch_Submerged_Fermentation
https://patents.google.com/patent/SK281816B6/en
https://patents.google.com/patent/SK281816B6/en
https://patents.google.com/patent/JPH09104695A/en
https://doaj.org/article/aed2ac38a4ba4041b10237bdfd1af916
https://ijppr.humanjournals.com/wp-content/uploads/2023/02/6.Sneha-Thakur-Mohd.-Abdul-Rab-Keerthi-Kadimcharla.pdf
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1385378.html
https://www.researchgate.net/figure/a-Ivermectin-binding-site-in-glutamate-gated-chloride-channels-docked-with-compound-2f_fig3_390594721
https://pdb101.rcsb.org/motm/191
https://www.benchchem.com/product/b1236460#what-is-the-chemical-structure-of-ivermectin
https://www.benchchem.com/product/b1236460#what-is-the-chemical-structure-of-ivermectin
https://www.benchchem.com/product/b1236460#what-is-the-chemical-structure-of-ivermectin
https://www.benchchem.com/product/b1236460#what-is-the-chemical-structure-of-ivermectin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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